Cas no 172481-15-1 (5-Thiazolecarboxylicacid, 2-[(2-hydroxyacetyl)amino]-)

• Product Name: 5-Thiazolecarboxylicacid, 2-[(2-hydroxyacetyl)amino]-
• CAS No: 172481-15-1
• MF: C₆H₆N₂O₄S
• MW: 202.187839984894
• CID: 111509
• PubChem ID: 45089612
• Update Time: 2025-04-18

5-Thiazolecarboxylicacid, 2-[(2-hydroxyacetyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylicacid, 2-[(2-hydroxyacetyl)amino]-
• 2-[(2-hydroxyacetyl)amino]-1,3-thiazole-5-carboxylic acid
• 5-Thiazolecarboxylicacid,2-[(hydroxyacetyl)amino]-(9CI)
• 2-(2-Hydroxyacetamido)-1,3-thiazole-5-carboxylic acid
• DTXSID60666505
• 172481-15-1
• 2-[(hydroxyacetyl)amino]-5-thiazolecarboxylic acid
• SCHEMBL3045677

• Inchi： 1S/C6H6N2O4S/c9-2-4(10)8-6-7-1-3(13-6)5(11)12/h1,9H,2H2,(H,11,12)(H,7,8,10)
• InChI Key： ZQOPIJLHNJLINU-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1NC(CO)=O

Computed Properties

• Exact Mass: 202.005
• Monoisotopic Mass: 202.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128A^2
• XLogP3: -0.3